Cas no 150766-93-1 (Zinc, bromo(4-chlorophenyl)-)

• Product Name: Zinc, bromo(4-chlorophenyl)-
• CAS No: 150766-93-1
• MF: C₆H₄BrClZn
• MW: 256.861956596375
• MDL: MFCD22684842
• CID: 1326759
• PubChem ID: 11807318
• Update Time: 2025-10-28

Zinc, bromo(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo(4-chlorophenyl)-
• bromozinc(1+),chlorobenzene
• 1-chloro-4-bromobenzene
• 4-bromobenzene chloride
• 4-chlorophenylzinc bromide
• 150766-93-1
• bromozinc(1+);chlorobenzene
• MFCD22684842
• 4-Chlorophenylzinc bromide, 0.50 M in THF

• MDL： MFCD22684842
• Inchi： 1S/C6H4Cl.BrH.Zn/c7-6-4-2-1-3-5-6;;/h2-5H;1H;/q-1;;+2/p-1
• InChI Key： GYLNVZGYWFXOJU-UHFFFAOYSA-M
• SMILES： Br[Zn+].ClC1C=C[C-]=CC=1

Computed Properties

• Exact Mass: 253.84800
• Monoisotopic Mass: 253.84763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: -0.96020

Additional information on Zinc, bromo(4-chlorophenyl)-

Zinc, Bromo(4-Chlorophenyl) - CAS No. 150766-93-1

Zinc, bromo(4-chlorophenyl), also known by its CAS number CAS No. 150766-93-1, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is a derivative of zinc, a transition metal with versatile chemical properties, and it incorporates a bromo-substituted aromatic ring, specifically a 4-chlorophenyl group. The combination of zinc with such an aromatic moiety imparts unique electronic and structural characteristics to the compound, making it valuable for various applications.

The structure of Zinc, bromo(4-chlorophenyl) consists of a zinc atom coordinated with a bromine atom and a 4-chlorophenyl group. This coordination arrangement allows for potential participation in various chemical reactions, particularly those involving nucleophilic or electrophilic attack on the aromatic ring or the zinc center. Recent studies have highlighted the role of such compounds in catalytic processes, where their ability to stabilize intermediates or transition states can significantly enhance reaction efficiency.

One of the most promising applications of Zinc, bromo(4-chlorophenyl) lies in its use as a precursor for synthesizing more complex organometallic compounds. For instance, researchers have explored its role in forming biologically active molecules through cross-coupling reactions. These reactions are pivotal in drug discovery and development, where the ability to construct intricate molecular architectures is crucial.

Moreover, the compound has been investigated for its potential in materials science, particularly in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The integration of zinc into these frameworks can enhance their electronic properties and stability, making them suitable for applications in energy storage and catalysis.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Zinc, bromo(4-chlorophenyl). Traditional synthesis routes often involve multi-step processes with high energy consumption and environmental impact. However, innovative approaches utilizing microwave-assisted synthesis or continuous flow reactors have shown promise in improving both efficiency and eco-friendliness.

In terms of safety and handling, while Zinc, bromo(4-chlorophenyl) is not classified as a hazardous material under standard conditions, proper precautions should be taken during its synthesis and use to ensure compliance with laboratory safety protocols.

The continued exploration of this compound's properties and applications underscores its importance as a versatile building block in modern chemistry. As research progresses, it is anticipated that new insights into its reactivity and utility will further expand its role in both academic and industrial settings.